Cas no 917981-09-0 (Benzonitrile, 2,2'-[1,8-octanediylbis(oxy)]bis-)

• Product name: Benzonitrile, 2,2'-[1,8-octanediylbis(oxy)]bis-
• CAS No: 917981-09-0
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 780418
• PubChem ID: 71427923

Benzonitrile, 2,2'-[1,8-octanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,2'-[1,8-octanediylbis(oxy)]bis-
• 2-[8-(2-cyanophenoxy)octoxy]benzonitrile
• 2,2'-[Octane-1,8-diylbis(oxy)]dibenzonitrile
• DTXSID10846658
• 917981-09-0

• Inchi： InChI=1S/C22H24N2O2/c23-17-19-11-5-7-13-21(19)25-15-9-3-1-2-4-10-16-26-22-14-8-6-12-20(22)18-24/h5-8,11-14H,1-4,9-10,15-16H2
• InChI Key： IQLWPFNDEFTHTQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#N)OCCCCCCCCOC2=CC=CC=C2C#N

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66Ų